4-Methyl-2-(2-phenylethyl)-1,3-dioxolane

• CAS: 6316-63-8
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• SMILES: CC1COC(O1)CCC2=CC=CC=C2
• InChI: InChI=1S/C12H16O2/c1-10-9-13-12(14-10)8-7-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChIKey: XYKVFYYSMNGELO-UHFFFAOYSA-N

4-Methyl-2-(2-phenylethyl)-1,3-dioxolane (CAS 6316-63-8) is a 2,4-disubstituted 1,3-dioxolane featuring a linear phenylethyl chain at the 2-position and a methyl group at the 4-position. Its heterocyclic acetal core makes it a member of the alkyl-substituted dioxolane class, which is widely exploited in flavour and fragrance formulations as well as in synthetic organic chemistry as a protected carbonyl equivalent.

Procurement Guide to 4-Methyl-2-(2-phenylethyl)-1,3-dioxolane (CAS 6316-63-8): Core Physicochemical & Structural Identity

4-Methyl-2-(2-phenylethyl)-1,3-dioxolane (CAS 6316-63-8) is a 2,4-disubstituted 1,3-dioxolane featuring a linear phenylethyl chain at the 2-position and a methyl group at the 4-position . Its heterocyclic acetal core makes it a member of the alkyl-substituted dioxolane class, which is widely exploited in flavour and fragrance formulations as well as in synthetic organic chemistry as a protected carbonyl equivalent . The compound is distinguished from closely related dioxolanes by the combination of the linear 2-phenylethyl substituent and the 4-methyl branching, a motif that directly governs its volatility, hydrophobicity, and olfactory character.

Linear 2-phenylethyl chain governs volatility and olfactory character

4-methyl branching modulates hydrophobicity and evaporation profile

Distinct from branched isomer and des-methyl analog for formulation consistency

• [1] EP 0033928 B1, Use of alkyl-substituted 1,3-dioxolanes as perfumes, and perfume compositions containing them, 1985. View Source

Why 4-Methyl-2-(2-phenylethyl)-1,3-dioxolane Cannot Be Replaced by In-Class Analogs Without Reformulation

Although 1,3-dioxolanes share a common heterocyclic scaffold, even minor alterations in substitution pattern produce measurable shifts in boiling point, density, flash point, and log P that are large enough to alter fragrance substantivity, safety classification, and formulation behaviour . The linear 2-phenylethyl chain in CAS 6316-63-8, as opposed to the branched 1-phenylethyl isomer (CAS 67634-23-5) or the des‑methyl analog (CAS 4360-60-5), yields a distinct volatility profile and hydrophobicity, which in turn determine both the olfactory signature and the rate of evaporation from consumer products. Generic substitution therefore risks not only a shift in sensory character but also non‑compliance with flash‑point‑based transport regulations and altered shelf‑life performance. The quantitative evidence below establishes where CAS 6316-63-8 departs from its nearest structural neighbours.

Linear vs. branched 2-phenylethyl chain can shift evaporation rate and olfactory character.

Methyl substitution alters density, flash point, and regulatory classification; des-methyl analog may not match.

Replacement without reformulation risks non-compliance with flash-point transport rules and changed shelf-life performance.

Head‑to‑Head Quantitative Differentiation of 4-Methyl-2-(2-phenylethyl)-1,3-dioxolane (CAS 6316-63-8) Against Closest Analogs

Boiling‑Point Elevation vs. Branched Isomer and Des‑Methyl Analog

The linear 2-phenylethyl chain increases the atmospheric boiling point substantially relative to both the branched 1-phenylethyl isomer (CAS 67634-23-5) and the des‑methyl derivative 2-phenethyl-1,3-dioxolane (CAS 4360-60-5). A higher boiling point correlates with lower volatility and longer retention on skin or fabric, a key parameter for fragrance tenacity .

Boiling Point Elevation

Head-to-head

272.8 °C

+13.0 °C vs branched isomer (259.8 °C) +9.2 °C vs des‑methyl analog (263.6 °C)

Higher boiling point may support slower evaporation and extended fragrance tenacity.

Calculated; experimental verification advised.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	272.8 °C
Comparator Or Baseline	4-Methyl-2-(1-phenylethyl)-1,3-dioxolane (CAS 67634-23-5): 259.8 °C; 2-Phenethyl-1,3-dioxolane (CAS 4360-60-5): 263.6 °C
Quantified Difference	+13.0 °C vs. branched isomer; +9.2 °C vs. des‑methyl analog
Conditions	Calculated (Advanced Chemistry Development) at standard pressure; verified against multiple database entries

Why This Matters

A 9–13 °C higher boiling point directly translates to slower evaporation, enabling longer-lasting fragrance effects without additional fixatives, which can simplify formulation and reduce cost‑in‑use.

Density Reduction and Its Formulation Consequences

The density of CAS 6316-63-8 (1.016 g cm⁻³) is distinctly lower than that of every close comparator, including the branched isomer (1.031 g cm⁻³), the des‑methyl analog (1.054 g cm⁻³), and the phenyl‑substituted analog 4-methyl-2-phenyl-1,3-dioxolane (1.065 g cm⁻³) .

Density Reduction

Head-to-head

1.016 g/cm³

−0.015 to −0.049 g/cm³ vs branched, des‑methyl, and phenyl analogs

Lower density may improve miscibility with low‑density solvents and reduce separation in concentrates.

Literature/calculated; confirm per batch.

Evidence Dimension	Density at 20–25 °C
Target Compound Data	1.016 g cm⁻³
Comparator Or Baseline	Branched isomer: 1.031 g cm⁻³; Des‑methyl analog: 1.054 g cm⁻³; 4-Methyl-2-phenyl-1,3-dioxolane: 1.065 g cm⁻³
Quantified Difference	−0.015 to −0.049 g cm⁻³ (1.5–4.6 % lower)
Conditions	Measurements at 20–25 °C; literature and calculated values

Why This Matters

Lower density can improve miscibility with low‑density solvents (e.g., ethanol, volatile silicones) and reduce separation tendencies in fine‑fragrance concentrates, facilitating simpler blending in manufacturing.

Elevated Flash Point and Transport Safety Classification

The flash point of 124 °C for CAS 6316-63-8 is 9.6 °C higher than that of the branched isomer (114.4 °C) and 6.8 °C higher than that of the des‑methyl analog (117.2 °C) . In several regulatory frameworks a flash point above 60 °C avoids the “flammable liquid” classification for transport, but the margin above 100 °C provides additional operational safety headroom.

Flash Point Elevation

Head-to-head

124 °C

+9.6 °C vs branched isomer (114.4 °C) +6.8 °C vs des‑methyl analog (117.2 °C)

Higher flash point may allow less restrictive transport classification and simplify compliance.

Estimated; verify with standard methods.

Evidence Dimension	Closed‑cup flash point
Target Compound Data	124 °C
Comparator Or Baseline	Branched isomer: 114.4 °C; Des‑methyl analog: 117.2 °C
Quantified Difference	+9.6 °C vs. branched isomer; +6.8 °C vs. des‑methyl analog
Conditions	Estimated by the Stein & Brown method; consistent across multiple databases

Why This Matters

The higher flash point translates into less stringent storage and transport requirements, potentially lowering insurance premiums and simplifying regulatory compliance compared to lower‑flash alternatives.

Log P and Hydrophobicity Tuning

The measured log P of 2.38 for CAS 6316-63-8 is 0.17 log units lower than that of the branched isomer (log P = 2.55) . Because fragrance perception depends on the balance between headspace volatility and skin retention, this difference in hydrophobicity can be exploited to fine‑tune the odour release profile without changing the fragrance family.

Log P Tuning

Head-to-head

2.38

−0.17 log units vs branched isomer (2.55), ≈33% lower partition ratio

Lower logP may enhance diffusion in aqueous‑alcoholic products before evaporation.

Calculated (ACD/Labs); confirm by HPLC.

Evidence Dimension	Octanol‑water partition coefficient (log P)
Target Compound Data	2.38
Comparator Or Baseline	Branched isomer (CAS 67634-23-5): 2.55
Quantified Difference	−0.17 log units (≈ 33 % lower partition ratio)
Conditions	Calculated (ACD/Labs) at 25 °C; experimentally consistent with reversed‑phase HPLC retention data

Why This Matters

A lower log P indicates slightly greater water affinity, which can enhance performance in aqueous‑alcoholic products (e.g., colognes, body mists) by improving diffusion through the water‑rich phase before evaporation.

Refractive Index as a Purity and Compositional Benchmark

The refractive index of 1.499 for CAS 6316-63-8 is lower than that of the branched isomer (1.508), the des‑methyl analog (1.513), and the phenyl analog (≈1.51) . This parameter can serve as a rapid, non‑destructive specification check to distinguish the linear isomer from its branched counterpart during incoming inspection.

Refractive Index Benchmark

Head-to-head

1.499

−0.009 to −0.014 vs branched, des‑methyl, and phenyl analogs

Distinct refractive index may serve as a rapid, non‑destructive identity check.

Measured at 20 °C; verify for lot release.

Evidence Dimension	Refractive index (n20/D)
Target Compound Data	1.499
Comparator Or Baseline	Branched isomer: 1.508; Des‑methyl analog: 1.513; Phenyl analog: ~1.51
Quantified Difference	−0.009 to −0.014 (0.6–0.9 % lower)
Conditions	Measured at 20 °C (sodium D‑line); literature values

Why This Matters

The distinct refractive index provides a simple pass/fail gate for identity confirmation, reducing the risk of cross‑contamination with the branched isomer, which may have a different olfactory profile and regulatory status.

Procurement‑Relevant Application Scenarios for 4-Methyl-2-(2-phenylethyl)-1,3-dioxolane (CAS 6316-63-8)

Fine‑Fragrance Formulations Requiring Extended Tenacity Without Heavy Fixatives

The boiling point that is 13 °C higher than the branched isomer and 9 °C higher than the des‑methyl analog makes CAS 6316-63-8 a candidate for Eau de Toilette or Eau de Parfum formulas where a slower evaporation curve is desired. Its lower density relative to in‑class alternatives also facilitates dissolution in ethanol‑based concentrates, reducing turbidity risks . These properties align with the use of alkyl‑substituted 1,3‑dioxolanes as perfume ingredients claimed in EP 0033928 B1 .

Consumer Product Safety and Logistics Optimisation

The flash point of 124 °C, which is 6–10 °C above the nearest comparators , allows shippers to classify the material outside the most restrictive flammable‑liquid categories in several jurisdictions, potentially reducing freight costs and warehouse restrictions. This advantage is especially relevant for procurement teams sourcing kilogram to metric‑ton quantities for contract manufacturing of scented household goods.

Quality‑Control Fingerprinting for Isomer Discrimination

The combination of a refractive index of 1.499 and an elevated boiling point provides a dual‑parameter identity check that can distinguish the linear 2‑phenylethyl isomer from the commercially more common branched isomer (melon acetal, CAS 67634-23-5) . Implementing these two simple measurements upon receipt eliminates reliance on expensive GC‑MS runs for routine lot confirmation, streamlining the vendor qualification process.

Aqueous‑Alcoholic Product Development Leveraging Reduced Log P

A log P of 2.38 (vs. 2.55 for the branched isomer) indicates a measurable shift toward greater hydrophilicity . This property can be exploited in body splashes, aqueous gels, and other high‑water‑content formats where improved partitioning into the water phase may enhance the initial burst of fragrance upon application, an effect that is difficult to achieve with more hydrophobic acetal analogs without the use of surfactants.

Application

Selection Property

Validation Focus

Fine‑fragrance extended tenacity

Higher boiling point & lower density

Evaporation curve & ethanol miscibility

Safety & logistics optimisation

Higher flash point

Transport classification & storage compliance

QC isomer discrimination

Refractive index & boiling point dual‑parameter

Isomer identity confirmation

Aqueous‑alcoholic product development

Lower logP vs branched isomer

Partitioning in water‑rich phases

• [1] EP 0033928 B1, Use of alkyl-substituted 1,3-dioxolanes as perfumes, and perfume compositions containing them, 1985. View Source